Cas no 130021-57-7 (Ethyl 3,3-difluoro-2,2-dimethylbutanoate)

• Product Name: Ethyl 3,3-difluoro-2,2-dimethylbutanoate
• CAS No: 130021-57-7
• MF: C₈H₁₄F₂O₂
• MW: 180.192369937897
• CID: 5240812
• Update Time: 2025-08-05

Ethyl 3,3-difluoro-2,2-dimethylbutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3,3-difluoro-2,2-dimethylbutanoate
• Butanoic acid, 3,3-difluoro-2,2-dimethyl-, ethyl ester
• Ethyl 3,3-difluoro-2,2-dimethylbutanoate

• Inchi： 1S/C8H14F2O2/c1-5-12-6(11)7(2,3)8(4,9)10/h5H2,1-4H3
• InChI Key： XDDCZSZXSOBENS-UHFFFAOYSA-N
• SMILES： FC(C)(C(C(=O)OCC)(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 176
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3,3-difluoro-2,2-dimethylbutanoate

Ethyl 3,3-difluoro-2,2-dimethylbutanoate (CAS No. 130021-57-7): A Versatile Intermediate in Modern Chemical Synthesis

Ethyl 3,3-difluoro-2,2-dimethylbutanoate (CAS No. 130021-57-7) is a fluorinated carboxylate ester that has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and versatile reactivity. This compound, characterized by its two fluorine atoms at the C3 position and a symmetrical dimethyl substitution at C2, serves as a crucial intermediate in the synthesis of various high-value chemicals, including agrochemicals and pharmaceuticals.

The presence of fluorine atoms in the molecule imparts distinct electronic and steric effects, making it an attractive building block for designing molecules with enhanced biological activity. Fluorinated compounds are widely recognized for their improved metabolic stability, lipophilicity, and binding affinity to biological targets. In particular, the 3,3-difluoro-2,2-dimethylbutanoate moiety has been extensively studied for its potential applications in drug development.

Recent advancements in synthetic methodologies have highlighted the utility of Ethyl 3,3-difluoro-2,2-dimethylbutanoate in constructing complex molecular architectures. For instance, researchers have leveraged its reactivity to develop novel fluorinated analogs of existing drugs, which exhibit improved pharmacokinetic profiles. The compound's ability to undergo nucleophilic substitution reactions makes it particularly valuable for introducing fluorine atoms into larger molecules with precision.

In the realm of agrochemicals, the incorporation of fluorine into active ingredients has been shown to enhance their efficacy against pests and pathogens. The CAS No. 130021-57-7 compound plays a pivotal role in this context by serving as a precursor for synthesizing fluorinated herbicides and insecticides. These derivatives often demonstrate superior resistance to degradation and improved environmental compatibility compared to their non-fluorinated counterparts.

The pharmaceutical industry has also recognized the significance of this compound. Researchers are exploring its potential as a scaffold for developing new therapeutic agents targeting various diseases. For example, studies have indicated that derivatives of Ethyl 3,3-difluoro-2,2-dimethylbutanoate exhibit promising anti-inflammatory and anti-cancer properties. The fluorine atoms are believed to contribute to these effects by modulating enzyme interactions and enhancing drug-receptor binding.

The synthesis of Ethyl 3,3-difluoro-2,2-dimethylbutanoate typically involves multi-step organic reactions, often starting from readily available precursors such as acetone or butanediol derivatives. Advanced catalytic systems have been developed to facilitate these transformations with high yields and selectivity. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the fluorine atoms efficiently.

The growing demand for fluorinated compounds has spurred innovation in their production processes. Continuous flow chemistry has emerged as a particularly promising approach for synthesizing complex molecules like CAS No. 130021-57-7. This methodology offers advantages such as improved scalability, reduced reaction times, and enhanced safety profiles compared to traditional batch processing techniques.

In conclusion, Ethyl 3,3-difluoro-2,2-dimethylbutanoate is a highly versatile intermediate with significant applications in both pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for chemists seeking to develop innovative solutions in drug discovery and crop protection. As research continues to uncover new uses for this compound, its importance in modern chemical synthesis is likely to grow even further.